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Compound of Interest

Compound Name: Etilefrine Hydrochloride

Cat. No.: B1671699 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

Etilefrine hydrochloride, a sympathomimetic agent, is classified as toxic if swallowed and

requires specific handling and disposal procedures to mitigate risks to personnel and the

environment. Adherence to these protocols is not only a matter of safety but also a legal

requirement under various regulations.

Regulatory Framework
The disposal of etilefrine hydrochloride, like other pharmaceutical and chemical waste, is

governed by a framework of regulations. In the United States, the Environmental Protection

Agency (EPA) oversees the management of hazardous waste under the Resource

Conservation and Recovery Act (RCRA).[1][2][3] For healthcare and laboratory settings, the

EPA's Subpart P regulations provide specific guidance on the management of hazardous waste

pharmaceuticals.[2][4] It is imperative that all personnel handling such materials are trained on

these regulations and any applicable state and local rules.[2][5]

Hazard Classification and Handling
According to its Safety Data Sheet (SDS), etilefrine hydrochloride is categorized as "Acute

Toxicity - Oral 3" with the hazard statement H301: "Toxic if swallowed".[6] It is also classified as

causing serious eye irritation.[6] The United Nations number for its transport is UN 2811,

designating it as a "TOXIC SOLID, ORGANIC, N.O.S." (Not Otherwise Specified).[6][7]
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When handling etilefrine hydrochloride, researchers must wear appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat.[8] All handling

should be performed in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust.[7][8][9]

Step-by-Step Disposal Procedure
The following procedure outlines the essential steps for the proper disposal of etilefrine
hydrochloride from a laboratory setting. This process is designed to ensure safety and

compliance with regulatory standards.

1. Waste Identification and Segregation:

Solid Waste: Unused or expired pure etilefrine hydrochloride, as well as grossly

contaminated items such as weighing papers or spatulas, should be collected as solid

hazardous waste.

Liquid Waste: Solutions containing etilefrine hydrochloride should be collected as liquid

hazardous waste. Do not mix with other incompatible waste streams.[5][10]

Sharps Waste: Needles, syringes, or other sharps contaminated with etilefrine
hydrochloride must be disposed of in designated sharps containers.[10]

Aqueous Solutions: Dilute aqueous solutions may have specific disposal requirements based

on local regulations. However, due to its toxicity, drain disposal is not recommended.[8][9]

The EPA's Subpart P rule explicitly prohibits the sewering of hazardous waste

pharmaceuticals by healthcare facilities.[2]

2. Containerization and Labeling:

Use only approved, chemically compatible, and leak-proof containers for waste collection.

[10][11][12]

Ensure all waste containers are clearly and accurately labeled with "Hazardous Waste," the

full chemical name "Etilefrine Hydrochloride," and the associated hazard pictograms (e.g.,

skull and crossbones for acute toxicity).[10][12]
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Keep containers securely closed when not in use.[10]

3. Storage:

Store hazardous waste in a designated Satellite Accumulation Area (SAA) that is at or near

the point of generation and under the control of laboratory personnel.[5][11]

The SAA must be inspected weekly for leaks and proper container management.[5][11]

Segregate etilefrine hydrochloride waste from incompatible materials. For instance, keep it

separate from strong oxidizing agents.[13]

4. Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.

The primary method for the disposal of hazardous pharmaceutical waste is incineration at a

permitted treatment facility.[2][3]

Complete all necessary waste disposal paperwork accurately and retain copies for your

records.
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Parameter Specification Source

UN Number 2811 [6]

UN Proper Shipping Name

TOXIC SOLID, ORGANIC,

N.O.S. (Etilefrine

hydrochloride)

[6][7]

Transport Hazard Class 6.1 (Toxic substances) [6]

Packing Group III [6]

Hazard Class (GHS)
Acute Toxicity - Oral 3; Eye

Irritation 2A
[6]

Hazard Statement

H301: Toxic if swallowed;

H319: Causes serious eye

irritation

[6]

Experimental Protocol Considerations
No specific experimental protocols requiring unique disposal procedures for etilefrine
hydrochloride were identified in the provided search results. However, any experimental

procedure involving this compound should conclude with a decontamination step. All surfaces

and non-disposable equipment should be thoroughly cleaned. The cleaning materials (e.g.,

wipes, absorbent pads) should be disposed of as solid hazardous waste.

Disposal Workflow Diagram
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Etilefrine Hydrochloride Disposal Workflow
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Caption: Workflow for the safe disposal of etilefrine hydrochloride waste.
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By implementing these procedures, laboratories can ensure the safe handling and compliant

disposal of etilefrine hydrochloride, thereby protecting their personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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